N-(3-isopropylphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 5-methyl-1-phenyl-N-(3-propan-2-ylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C19H20N4O/c1-13(2)15-8-7-9-16(12-15)20-19(24)18-14(3)23(22-21-18)17-10-5-4-6-11-17/h4-13H,1-3H3,(H,20,24)
• InChI Key: ZHZMJQYRNJWQBG-UHFFFAOYSA-N
• SMILES: CC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CC=CC(=C3)C(C)C

Description

N-(3-isopropylphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide, also known as 3-IT, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of triazole-based compounds and is synthesized through a multistep process involving various reagents and solvents.

Mechanism of Action

N-(3-isopropylphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide works by inhibiting the activity of certain enzymes and proteins in the body, which are involved in the development and progression of various diseases. It has been shown to have a selective inhibitory effect on the enzyme glycogen synthase kinase-3β (GSK-3β), which is implicated in the pathogenesis of Alzheimer's disease and other neurodegenerative disorders.
Biochemical and Physiological Effects
N-(3-isopropylphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has been shown to have various biochemical and physiological effects in preclinical studies. It has been found to reduce the levels of amyloid beta (Aβ) peptides, which are implicated in the development of Alzheimer's disease. It also has anti-cancer properties and has been shown to inhibit the growth and proliferation of various cancer cell lines.

Advantages and Limitations for Lab Experiments

N-(3-isopropylphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its mechanism of action is well understood. However, it also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on N-(3-isopropylphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide. One area of interest is its potential as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders. Further studies are needed to determine its efficacy and safety in animal models and human clinical trials.
Another area of research is its potential as an anti-cancer agent. Studies have shown that N-(3-isopropylphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has potent anti-cancer properties, and further research is needed to determine its potential as a cancer treatment.
In addition, research is needed to optimize the synthesis and purification methods for N-(3-isopropylphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide, as well as to investigate its potential for other therapeutic applications.
Conclusion
In conclusion, N-(3-isopropylphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide is a promising chemical compound with potential therapeutic applications in various diseases. Its unique chemical structure and mechanism of action make it a promising candidate for drug development, and further research is needed to fully explore its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-(3-isopropylphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide involves the reaction of 3-isopropylphenylhydrazine with ethyl 2-bromoacetate to form the intermediate 3-isopropylphenylhydrazine ethyl ester. This intermediate is then reacted with phenylacetylene to form the final product, which is purified through column chromatography.

Scientific Research Applications

N-(3-isopropylphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. Its unique chemical structure and mechanism of action make it a promising candidate for drug development.